Cas no 105989-35-3 (Butanoic acid, 4-(acetylamino)-3-oxo-, ethyl ester)

• Product Name: Butanoic acid, 4-(acetylamino)-3-oxo-, ethyl ester
• CAS No: 105989-35-3
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 1167449
• PubChem ID: 13813840
• Update Time: 2025-04-20

Butanoic acid, 4-(acetylamino)-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(acetylamino)-3-oxo-, ethyl ester
• 4-acetylamino-3-oxo-butyric acid ethyl ester
• 105989-35-3
• DB-106110

• Inchi： 1S/C8H13NO4/c1-3-13-8(12)4-7(11)5-9-6(2)10/h3-5H2,1-2H3,(H,9,10)
• InChI Key： UZVQQJYSDROIAI-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(CNC(C)=O)=O)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• PSA: 72.47000
• LogP: 0.03570